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N10-Monodesmethyl Rizatriptan-

d3

Cat. No.: B565175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N10-Monodesmethyl Rizatriptan-d3 is the deuterium-labeled form of N10-Monodesmethyl

Rizatriptan, a primary active metabolite of the anti-migraine drug Rizatriptan. As a stable

isotope-labeled internal standard, it is a critical tool in bioanalytical method development and

validation, particularly for pharmacokinetic and metabolic studies of Rizatriptan. Its use in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) assays ensures high accuracy and

precision in the quantification of N10-Monodesmethyl Rizatriptan in biological matrices. This

guide provides a comprehensive overview of its properties, a representative experimental

protocol for its use, and the metabolic context of its parent compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N10-Monodesmethyl Rizatriptan-
d3 is provided below.
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Property Value

Chemical Name
N-(Methyl-d3)-5-(1H-1,2,4-triazol-1-

ylmethyl)-1H-indole-3-ethanamine

CAS Number 1215678-02-6

Molecular Formula C₁₄H₁₄D₃N₅

Molecular Weight 258.34 g/mol

Appearance Pale Yellow Thick Oil

Purity Typically ≥98%

Storage Conditions 2-8°C, protected from light and air

Solubility Soluble in Chloroform, Dichloromethane, DMSO

Metabolic Pathway of Rizatriptan
Rizatriptan is primarily metabolized by monoamine oxidase-A (MAO-A) through oxidative

deamination to an inactive indole acetic acid metabolite. A minor metabolic pathway involves

the formation of N-monodesmethyl-rizatriptan, which exhibits pharmacological activity similar to

the parent compound.[1][2] The plasma concentrations of N-monodesmethyl-rizatriptan are

approximately 14% of those of the parent compound, and it is eliminated at a similar rate.[1]
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Metabolic Pathway of Rizatriptan
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Bioanalytical Workflow using N10-Monodesmethyl Rizatriptan-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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